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Introduction

3-Galactosyllactose (3-GL) is a trisaccharide found in human milk and various dairy products,
playing a significant role in infant nutrition and gut health.[1] As a member of the human milk
oligosaccharides (HMOs), it contributes to the development of a healthy gut microbiota and has
potential applications as a prebiotic in functional foods and pharmaceuticals.[1] Accurate
characterization and quantification of 3-GL, particularly distinguishing it from its structural
isomers (e.g., 4'-galactosyllactose and 6'-galactosyllactose), are crucial for quality control,
efficacy studies, and understanding its biological functions.[2]

Mass spectrometry (MS), coupled with separation techniques like liquid chromatography (LC),
has become an indispensable tool for the detailed structural elucidation and quantification of
oligosaccharides due to its high sensitivity, specificity, and tolerance for complex mixtures.[3]
This document provides detailed application notes and experimental protocols for the
characterization of 3-Galactosyllactose using various mass spectrometry methods.

General Workflow for 3-Galactosyllactose Analysis

The characterization of 3-Galactosyllactose from a biological matrix typically follows a multi-
step workflow. This process involves sample preparation to isolate and purify the
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oligosaccharides, followed by separation and analysis using LC-MS, and concluding with data
processing for structural identification and/or quantification.

Data Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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